![molecular formula C34H68ClNO4 B3044028 Dmtap CAS No. 197974-74-6](/img/structure/B3044028.png)
Dmtap
Overview
Description
DMTAP (1,2-dimyristoyl-3-trimethylammonium-propane chloride) is a saturated cationic lipid . It is used for the delivery of DNA, RNAi, and drugs .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, it is known that this compound is a synthetic product with potential research and development risk .Molecular Structure Analysis
The molecular weight of this compound is 590.36 and its formula is C34H68ClNO4 . It is a cationic lipid that forms a liposome when combined with nucleic acids .Chemical Reactions Analysis
This compound is known to form lipid bilayers when mixed with zwitterionic dimyristoylphosphatidylcholine (DMPC) . The area per lipid has a pronounced non-monotonic dependence on the this compound concentration, with a minimum around the point of equimolar mixture .Physical And Chemical Properties Analysis
This compound is a white powder . It is soluble in chloroform . The product should be stored under the recommended conditions in the Certificate of Analysis .Scientific Research Applications
1. Treatment of Mental Disorders
Dimethyltryptamine (DMT) shows potential for use in treating various mental disorders. A study highlights the use of DMT for treating conditions like major depressive disorder, anxiety disorder, eating disorder, body dysmorphic disorder, persistent depressive disorder, post-traumatic stress disorder, obsessive-compulsive disorder, and psychoactive substance abuse. This is based on its interaction with the serotonin receptor and its capacity to facilitate deep introspective insight, which can lead to self-improvements and a sense of inner peace (Kargbo, 2021).
2. Neurogenic Effects
Research has shown that DMT can activate the main adult neurogenic niche, the subgranular zone of the dentate gyrus of the hippocampus. This activation promotes the generation of new neurons, thereby enhancing adult neurogenesis and improving spatial learning and memory tasks. The neurogenic effect of DMT involves signaling via the sigma-1 receptor (S1R) (Morales-García et al., 2020).
3. Proteomic Changes in Human Cerebral Organoids
DMT causes significant proteomic changes in human cerebral organoids. A study using shotgun mass spectrometry identified proteins differentially expressed upon 5-MeO-DMT treatment, revealing anti-inflammatory actions and modulatory effects on proteins associated with long-term potentiation and dendritic spine formation (Dakić et al., 2017).
4. Role in Tissue Protection and Immunity
DMT has been proposed to have roles beyond the nervous system, possibly in cellular protective mechanisms. It is an endogenous ligand of the sigma-1 receptor, which might be involved in protective mechanisms at the cellular level. This suggests potential applications in medical therapies beyond its psychotropic properties (Frecska et al., 2013).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,3-di(tetradecanoyloxy)propyl-trimethylazanium;chloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H68NO4.ClH/c1-6-8-10-12-14-16-18-20-22-24-26-28-33(36)38-31-32(30-35(3,4)5)39-34(37)29-27-25-23-21-19-17-15-13-11-9-7-2;/h32H,6-31H2,1-5H3;1H/q+1;/p-1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOSYUIOSAOFINL-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC(=O)OCC(C[N+](C)(C)C)OC(=O)CCCCCCCCCCCCC.[Cl-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H68ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
590.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: Dmtap, a cationic lipid, primarily interacts with negatively charged molecules like DNA and RNA through electrostatic interactions. [, , , , ] This interaction leads to the formation of complexes that can be used for gene delivery applications. [, , , ] For instance, this compound-containing liposomes complexed with siRNA successfully knocked down target gene expression in hepatoma cells. [] this compound can also interact with zwitterionic lipids like DMPC, influencing the structural and electrostatic properties of lipid bilayers. [, , , , ] This interaction is driven by the interplay between the positively charged trimethylammonium (TAP) headgroup of this compound and the zwitterionic phosphatidylcholine (PC) headgroup of DMPC. [, , ]
A: While the provided abstracts do not explicitly state the molecular formula and weight of this compound, they provide ample information about its spectroscopic characterization. FTIR spectroscopy has been extensively used to study this compound and its interactions with other molecules like DNA and DMPC. [, ] This technique reveals structural changes associated with chain melting, hydration states, and deviations from B-form DNA in this compound-DNA complexes. [, ] Additionally, Raman spectroscopy, including DCDR and SERS, has proven effective for sensitive this compound detection, achieving detection limits in the micromolar range. [] These techniques provide valuable insights into the vibrational modes and structural characteristics of this compound.
A: Based on the provided research, this compound is not described as a catalyst. Its primary function revolves around its cationic nature, enabling electrostatic interactions with negatively charged molecules like DNA and RNA for gene delivery applications. [, , , ]
A: Yes, molecular dynamics (MD) simulations have been extensively employed to investigate this compound-containing lipid bilayers. [, , , , , ] These simulations provide insights into the structural and electrostatic properties of these bilayers, particularly in the context of varying this compound concentrations and salt conditions. [, , , , , ] For example, MD simulations revealed that salt-induced changes in DMPC/Dmtap membranes are highly dependent on the this compound concentration. []
A: While specific SAR studies are not described in the provided abstracts, research indicates that the cationic nature of this compound, specifically its trimethylammonium (TAP) headgroup, is crucial for its interaction with negatively charged molecules like DNA and RNA. [, , , ] Modifications altering this cationic charge are likely to influence its complexation ability and gene delivery efficacy. Furthermore, studies on this compound/DMPC bilayers show that the area per lipid exhibits a non-monotonic dependence on this compound concentration, with a minimum around equimolar mixtures. [] This suggests that even subtle structural modifications can significantly impact this compound's behavior in biological systems.
A: this compound can be formulated into stable liposomes and nanodiscs, particularly when combined with other lipids like DMPC and DMPG. [, , , , ] The stability of this compound formulations is influenced by factors like lipid composition, storage temperature, and the presence of anionic lipids. [] For instance, DMPG enhances the stability of this compound nanodiscs, while DMPA has a destabilizing effect. []
A: While the provided abstracts focus on this compound's applications in biophysics and drug delivery, its ability to form complexes with DNA and RNA and modify lipid bilayer properties presents opportunities for cross-disciplinary research. For instance, this compound could be explored for applications in biosensing, bioimaging, and development of novel biomaterials. [, , ]
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